Cas no 31525-76-5 ( )
structure
Product Name:
CAS No:31525-76-5
MF:C15H14O4
MW:258.269264698029
CID:916552
PubChem ID:290897
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
-
- 5-methoxy-8,8-dimethylpyrano[2,3-f]chromen-2-one
- 5-methoxy-8,8-dimethyl-2h,8h-pyrano[2,3-f]chromen-2-one
- 5-methoxy-8,8-dimethyl-8H-pyrano[2,3-f]chromen-2-one
- 5-Methoxyseselin
- AC1L6EO9
- AC1Q6BHD
- AG-J-62134
- AR-1G8716
- CHEMBL479894
- CTK4G7296
- NSC155351
- NSC 155351
- CHEBI:174378
- DTXSID80302933
- BDBM50008732
- 5-methoxy-8,8-dimethylpyrano[2,3-]chromen-2-one
- 5-methoxy-8,8-dimethyl-pyrano[2,3-f]chromen-2-one
- 5-Methoxy-8,8-dimethylpyrano[2,3-f]chromen-2(8H)-one
- AKOS030556620
- 31525-76-5
- NSC-155351
-
-
- Inchi： 1S/C15H14O4/c1-15(2)7-6-10-12(19-15)8-11(17-3)9-4-5-13(16)18-14(9)10/h4-8H,1-3H3
- InChI Key： ZNMRQYJUVCXNGK-UHFFFAOYSA-N
- SMILES： O1C2C=C(C3C=CC(=O)OC=3C=2C=CC1(C)C)OC
Computed Properties
- Exact Mass: 258.08922
- Monoisotopic Mass: 258.08920892g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 1
- Complexity: 437
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 44.8Ų
Experimental Properties
- Density: 1.2±0.1 g/cm3
- Boiling Point: 441.2±45.0 °C at 760 mmHg
- Flash Point: 198.5±28.8 °C
- PSA: 44.76
- LogP: 2.98580
- Vapor Pressure: 0.0±1.1 mmHg at 25°C
Security Information
- Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Safety Instruction： H303+H313+H333
- Storage Condition：Store at 4 ℃, better at -4 ℃
Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TargetMol Chemicals | TN5892-5 mg |
5-Methoxyseselin |
31525-76-5 | 98% | 5mg |
￥ 13,200 | 2023-07-11 | |
| TargetMol Chemicals | TN5892-5mg |
5-Methoxyseselin |
31525-76-5 | 5mg |
￥ 13200 | 2024-07-20 |
Related Literature
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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